1-cyclopentyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-4-amine

• CAS: 2101199-06-6
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.411
• SMILES: CCC1CCCCN1C(=O)C2=NN(C=C2N)C3CCCC3
• InChI: InChI=1S/C16H26N4O/c1-2-12-7-5-6-10-19(12)16(21)15-14(17)11-20(18-15)13-8-3-4-9-13/h11-13H,2-10,17H2,1H3
• InChIKey: RFVURURYLCPZSD-UHFFFAOYSA-N
• Solubility: not available

Researchers often face irreproducible results when generic pyrazole-piperidine analogs are procured without regard to subtle substitution patterns. This compound resolves that challenge by providing a precisely defined 2-ethylpiperidine and N1-cyclopentyl congener for systematic kinase SAR. - Enables direct head-to-head comparison with 2-methyl and 2-unsubstituted analogs to map steric tolerance in hydrophobic kinase pockets. - Facilitates experimental logP/D and metabolic stability profiling against N1-difluoroethyl and N1-alkyl derivatives. - Supplied as a research-grade tool compound (≥95%) with batch-specific quality documentation for procurement reliability.

Structural Identity and Compound Class

1-Cyclopentyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-4-amine (CAS 2101199-06-6; molecular formula C₁₆H₂₆N₄O; MW 290.40 g/mol) is a synthetic small molecule belonging to the 4-aminopyrazole-3-carboxamide class . Its structure comprises a 1H-pyrazol-4-amine core N1-substituted with a cyclopentyl ring and C3-linked via a carbonyl bridge to a 2-ethylpiperidine moiety . The compound is classified among pyrazole-piperidine hybrids, a privileged scaffold extensively investigated for kinase inhibition [1]. Commercially, it is supplied as a research-grade chemical (typical purity ≥95%) from multiple vendors for non-human, non-therapeutic research use .

Pyrazole-4-amine scaffold for kinase hinge-binding studies

Piperidine 2-ethyl substitution for SAR selectivity exploration

Research-grade tool compound for biochemical screening workflows

• [1] Molecules. 2022; 27(1):330. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Review identifying pyrazole as a privileged scaffold for kinase inhibitor design. View Source

Why In-Class Substitution Fails

Within the 4-aminopyrazole-3-carboxamide series, even minor structural perturbations produce pronounced alterations in molecular recognition, target engagement, and drug-like properties [1]. The 2-ethyl substituent on the piperidine ring distinguishes CAS 2101199-06-6 from the unsubstituted analog (CAS 2101195-91-7) and the 2-methyl analog, introducing differential steric bulk, conformational constraint, and lipophilicity that are class-recognized as critical determinants of kinase selectivity and binding mode . The cyclopentyl N1-substituent further differentiates it from analogs bearing 2,2-difluoroethyl or simple alkyl groups at this position, with each variant imparting distinct metabolic stability and hydrogen-bonding profiles . Across the pyrazole-kinase inhibitor landscape, substitution at the piperidine 2-position and the pyrazole N1-position has been demonstrated to modulate isoform selectivity within the Akt/PKB and related AGC kinase families . Generic procurement without considering these structural distinctions risks selecting a compound with divergent target profile, physicochemical behavior, and ultimately irreproducible experimental outcomes.

Piperidine 2-position 2-methyl or unsubstituted analogs may shift kinase selectivity profile and alter target engagement context

N1 substitution Difluoroethyl or simple alkyl N1-substitution may alter metabolic stability and lipophilicity context

Purity grade Baseline purity may require repurification for biophysical assays; analog-grade differences should be verified

• [1] Molecules. 2022; 27(1):330. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Documents that pyrazole substituent variation governs kinase selectivity and potency. View Source

Quantitative Evidence Guide

Lipophilicity & MW vs. Unsubstituted Analog

The 2-ethyl substitution on the piperidine ring of CAS 2101199-06-6 increases molecular weight by 28.05 Da (+10.7%) and introduces an additional rotatable bond compared to the unsubstituted piperidine analog CAS 2101195-91-7 (C₁₄H₂₂N₄O, MW 262.35). This structural increment is predicted to elevate cLogP by approximately 0.5–0.8 log units, consistent with the Hansch π contribution of an ethyl group (~1.0) moderated by the heterocyclic environment . Increased lipophilicity in this scaffold class has been correlated with enhanced membrane permeability but also potentially elevated metabolic clearance, representing a tunable parameter for lead optimization campaigns [1].

Lipophilicity & MW

Class-level

Target MW 290.40 vs comparator MW 262.35; ΔMW +28.05 Da (+10.7%); predicted ΔcLogP +0.5 to +0.8 log units

Reported lipophilicity differentiation context

In silico prediction; experimental cLogP not reported for either compound

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 290.40 g/mol; predicted cLogP ~2.8–3.2 (estimated from fragment-based approach)
Comparator Or Baseline	1-cyclopentyl-3-(piperidine-1-carbonyl)-1H-pyrazol-4-amine (CAS 2101195-91-7): MW 262.35 g/mol; predicted cLogP ~2.0–2.4
Quantified Difference	ΔMW = +28.05 g/mol (+10.7%); ΔcLogP (estimated) ≈ +0.5 to +0.8 log units
Conditions	In silico prediction based on SMILES structure; experimental cLogP not reported for either compound

Why This Matters

The differentiated lipophilicity profile directly impacts the compound's suitability for cell-based versus biochemical assays and dictates solvent handling requirements, making CAS 2101199-06-6 the more lipophilic option when increased membrane partitioning is desired in a screening cascade.

• [1] Molecules. 2022; 27(1):330. Documents that pyrazole-piperidine derivatives' lipophilicity modulation impacts pharmacokinetic behavior and target engagement in kinase inhibitor design. View Source

Piperidine 2-Position Substituent Differentiation

The 2-ethylpiperidine motif of CAS 2101199-06-6 represents a distinct steric and conformational profile relative to both the 2-methylpiperidine analog (C₁₅H₂₄N₄O, MW 276.38) and the unsubstituted piperidine analog (CAS 2101195-91-7) . The ethyl group at the piperidine 2-position introduces a chiral center absent in the unsubstituted analog and provides greater steric bulk than the methyl variant. In the broader pyrazole-piperidine kinase inhibitor class, substituent size at the piperidine 2-position has been shown to modulate selectivity between Akt isoforms and between Akt and the structurally related AGC kinase PKA . The well-characterized Akt inhibitor AT7867 (Akt1 IC₅₀ = 32 nM; Akt2 IC₅₀ = 17 nM; Akt3 IC₅₀ = 47 nM) demonstrates the significance of piperidine substitution patterns in achieving isoform-selective kinase inhibition within this pharmacophore class [1].

2-Position Substituent

Class-level

2-ethyl (chiral center, higher steric bulk) vs 2-methyl vs unsubstituted; steric volume increment ~34.8 ų vs H

Supports SAR selectivity review

No head-to-head biological data for this compound series

Evidence Dimension	Piperidine 2-position substituent
Target Compound Data	2-ethyl substituent (CH₂CH₃); MW 290.40; chiral center present (racemic unless otherwise specified)
Comparator Or Baseline	2-methyl analog: 2-CH₃, MW 276.38; Unsubstituted analog (CAS 2101195-91-7): 2-H, MW 262.35
Quantified Difference	Ethyl contributes 1 additional carbon and 2 additional hydrogens vs. methyl; introduces differential steric volume (van der Waals volume increment ~17.5 ų vs. methyl, ~34.8 ų vs. H)
Conditions	Structural comparison based on SMILES; no head-to-head biological data available for this specific compound series

Why This Matters

Procurement of the specific 2-ethyl variant enables exploration of a distinct region of chemical space within the SAR campaign; the ethyl substituent may confer differential isoform selectivity that cannot be achieved with the methyl or unsubstituted analogs, a critical consideration when designing selectivity panels.

• [1] Mol Cancer Ther. 2010 May;9(5):1100-10. AT7867 is a potent and oral inhibitor of AKT and p70 S6 kinase that induces pharmacodynamic changes and inhibits human tumor xenograft growth. Akt1 IC₅₀ = 32 nM; Akt2 IC₅₀ = 17 nM; Akt3 IC₅₀ = 47 nM. View Source

N1-Cyclopentyl Substitution vs. Analogs

The N1-cyclopentyl group of CAS 2101199-06-6 distinguishes it from analogs bearing a 2,2-difluoroethyl group at this position, such as CAS 2101195-07-5 (C₁₁H₁₆F₂N₄O, MW 258.27). Cyclopentyl is a bulkier, exclusively hydrocarbon substituent that increases lipophilicity without introducing fluorine atoms, which can alter hydrogen-bonding capacity and metabolic pathways . In pyrazole-based kinase inhibitor design, N1-cycloalkyl substitution has been associated with enhanced metabolic stability relative to simple N1-alkyl groups, as the cyclic structure reduces susceptibility to N-dealkylation by cytochrome P450 enzymes [1]. The cyclopentyl group also provides greater van der Waals contact surface for hydrophobic pocket occupancy compared to the difluoroethyl moiety, a factor known to influence kinase binding affinity in pyrazole-containing inhibitors .

N1 Substituent

Class-level

N1-cyclopentyl (C₅H₉, hydrocarbon-only) vs N1-CH₂CHF₂; ΔMW +32.13; eliminates fluorine-mediated polarity effects

Reported metabolic stability context

Direct metabolic stability data not available for this pair

Evidence Dimension	N1 substituent type and properties
Target Compound Data	N1-cyclopentyl (C₅H₉); MW 290.40; hydrocarbon-only, no heteroatoms at N1
Comparator Or Baseline	CAS 2101195-07-5: N1-CH₂CHF₂; MW 258.27; fluorine-containing; 1-ethyl analog: N1-CH₂CH₃; MW ~248
Quantified Difference	ΔMW = +32.13 vs. difluoroethyl analog; cyclopentyl contributes ~2.5–3.0 additional heavy atoms and eliminates fluorine-mediated polarity effects
Conditions	Structural comparison; no direct metabolic stability or binding data available for this specific pair

Why This Matters

For researchers prioritizing metabolic stability in cellular or in vivo models, the N1-cyclopentyl substitution offers a differentiated profile from N1-difluoroethyl or N1-alkyl congeners, potentially reducing oxidative N-dealkylation rates and altering tissue distribution, which is critical when selecting a compound for PK/PD studies.

• [1] Molecules. 2022; 27(1):330. Review documents that N1-substitution on pyrazole scaffolds modulates metabolic stability and is a key optimization parameter in kinase inhibitor development. View Source

Commercial Availability & Purity Benchmarking

CAS 2101199-06-6 is commercially available from multiple research chemical suppliers at a standard purity specification of 95%, with catalog listings on aggregated platforms including Chemsrc and Chemenu (Catalog No. CM659931) . The unsubstituted piperidine analog (CAS 2101195-91-7) and the difluoroethyl analog (CAS 2101195-07-5) are available at comparable purity levels (95–98%), indicating equivalent accessibility for procurement purposes . No supplier currently offers characterized analytical reference standards or certified purity above 98% for any member of this sub-series, which is consistent with their status as early-stage research tool compounds rather than advanced leads . The compound is designated for non-human research use only across all listed vendors .

Purity & Availability

Data to verify

≥95% standard purity; multi-vendor supply; catalog no. CM659931 (Chemenu)

Supports procurement planning

Independent analytical verification not publicly available

Evidence Dimension	Commercial purity and availability
Target Compound Data	CAS 2101199-06-6: Purity ≥95% (typical); available from multiple vendors; catalog number CM659931 (Chemenu)
Comparator Or Baseline	CAS 2101195-91-7: Purity ≥95%; CAS 2101195-07-5: Purity 98% (Leyan); all available from multiple suppliers
Quantified Difference	CAS 2101199-06-6: 95% standard; CAS 2101195-07-5: up to 98% from select vendors — a +3% purity differential favoring the difluoroethyl analog
Conditions	Vendor-specified purity as declared on product pages; independent analytical verification not publicly available

Why This Matters

Equivalent commercial accessibility across analogs means procurement decisions must be driven by structural and predicted biological differentiation rather than supply constraints; the 95% baseline purity is adequate for biochemical screening and SAR exploration but may require repurification for biophysical assays such as SPR or ITC.

Research and Industrial Application Scenarios

Kinase Inhibitor SAR: Piperidine 2-Substitution

This compound is most appropriately deployed as a tool compound in structure-activity relationship (SAR) studies investigating the impact of piperidine 2-position substitution on kinase selectivity and potency [1]. Its 2-ethylpiperidine motif permits direct comparison with the 2-methyl and 2-unsubstituted congeners, enabling systematic mapping of steric tolerance within the target kinase's hydrophobic pocket. The pyrazole-4-amine scaffold is a validated kinase hinge-binding motif, and piperidine modifications at this position have been shown to modulate Akt isoform selectivity in established inhibitor series [2]. Researchers should incorporate this compound into a matrix of analogs that systematically vary the piperidine substituent while holding the N1-cyclopentyl and pyrazole-4-amine core constant .

Physicochemical Benchmarking of Cyclopentyl-Pyrazole Series

CAS 2101199-06-6 serves as a higher-MW, higher-lipophilicity benchmark within a congeneric series for physicochemical profiling [1]. When paired with CAS 2101195-91-7 (MW 262.35, unsubstituted piperidine), it enables measurement of the incremental effect of the 2-ethyl group on experimentally determined logP/D, aqueous solubility, and permeability (e.g., PAMPA or Caco-2 assays) [2]. Such data are essential for building local QSAR models that guide subsequent optimization cycles. The predicted ΔcLogP of +0.5 to +0.8 relative to the unsubstituted analog provides a testable hypothesis for experimental validation .

Metabolic Stability Assessment for N1-Cyclopentyl

The N1-cyclopentyl group of this compound distinguishes it from N1-difluoroethyl and N1-simple alkyl analogs, making it a relevant candidate for comparative metabolic stability studies in liver microsome or hepatocyte assays [1]. The cyclopentyl ring is predicted to confer resistance to oxidative N-dealkylation relative to linear N1-alkyl substituents, a hypothesis testable through head-to-head intrinsic clearance determination against CAS 2101195-07-5 (N1-difluoroethyl) [2]. Such data inform the selection of optimal N1-substitution for programs requiring enhanced metabolic stability while maintaining target potency .

Kinase Selectivity Panel Screening

Given the class-level association of pyrazole-4-amine-piperidine hybrids with Akt/PKB kinase inhibition, this compound is a candidate for broad kinase selectivity panel screening to establish its target engagement fingerprint [1]. The 2-ethylpiperidine and N1-cyclopentyl substitution pattern represents a combination not extensively profiled in public databases, and its selectivity profile relative to the well-characterized Akt inhibitor AT7867 (Akt1/2/3 IC₅₀: 32/17/47 nM) or other pyrazole-containing kinase inhibitors could reveal novel isoform preferences or off-target activities [2]. This scenario is particularly relevant for academic screening centers and CROs building annotated compound collections for kinase drug discovery .

Application

Selection Property

Validation Focus

Piperidine 2-position SAR studies

2-ethyl substituent steric profile

Kinase selectivity panel review

Physicochemical profiling studies

Lipophilicity benchmark context

Experimental logP/D determination

N1-cyclopentyl metabolic stability studies

Cyclopentyl N1-substitution

Microsome/hepatocyte clearance

Kinase selectivity panel screening

Pyrazole-piperidine scaffold

Target engagement fingerprint

• [1] Molecules. 2022; 27(1):330. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020). Comprehensive review of pyrazole kinase inhibitor SAR and design principles. View Source
• [2] Mol Cancer Ther. 2010 May;9(5):1100-10. AT7867 characterization. Akt1 IC₅₀ = 32 nM; Akt2 IC₅₀ = 17 nM; Akt3 IC₅₀ = 47 nM. Demonstrates pyrazole-piperidine scaffold capacity for Akt isoform inhibition. View Source